Cas no 69363-09-3 ((1S,2S,3R,5S)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol)

(1S,2S,3R,5S)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol structure
69363-09-3 structure
Product Name:(1S,2S,3R,5S)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol
CAS No:69363-09-3
MF:C10H19NO
MW:169.263962984085
CID:58963
PubChem ID:11095048
Update Time:2025-04-18

(1S,2S,3R,5S)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3R,5S)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol
    • (1S,2S,3R,5S)-3-amino-2-hydroxypinane
    • AG-G-69733
    • AK-88334
    • ANW-67355
    • CTK5C9495
    • I14-13701
    • KB-205415
    • PubChem18157
    • SureCN2894719
    • DTXSID30454956
    • AMY13861
    • 69363-09-3
    • SCHEMBL2894719
    • Inchi: 1S/C10H19NO/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,12H,4-5,11H2,1-3H3/t6-,7-,8+,10-/m0/s1
    • InChI Key: LGVDAZQPWJBBGX-OORONAJNSA-N
    • SMILES: O[C@]1(C)[C@@H](C[C@@H]2C[C@H]1C2(C)C)N

Computed Properties

  • Exact Mass: 169.14677
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.015
  • Boiling Point: 239 ºC
  • Flash Point: 99 ºC
  • Refractive Index: 1.505
  • PSA: 46.25
  • LogP: 1.83100

(1S,2S,3R,5S)-3-Amino-2,6,6-trimethylbicyclo[3.1.1]heptan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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